Cas no 380353-82-2 (ethyl 2-{(dimethylamino)methylideneamino}-5-formylthiophene-3-carboxylate)

Ethyl 2-{(dimethylamino)methylideneamino}-5-formylthiophene-3-carboxylate is a versatile heterocyclic compound featuring a thiophene core functionalized with formyl, ester, and dimethylaminomethyleneamino groups. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or advanced materials. The presence of both electrophilic (formyl) and nucleophilic (amino) sites enhances its reactivity, enabling diverse transformations such as condensation or cyclization reactions. The ester group offers further derivatization potential, while the dimethylaminomethyleneamino moiety can act as a directing group or participate in coordination chemistry. This compound is particularly useful in medicinal chemistry for the development of thiophene-based scaffolds.

ethyl 2-{(dimethylamino)methylideneamino}-5-formylthiophene-3-carboxylate structure

380353-82-2 structure

Product Name:ethyl 2-{(dimethylamino)methylideneamino}-5-formylthiophene-3-carboxylate

CAS No:380353-82-2

MF:C₁₁H₁₄N₂O₃S

MW:254.305461406708

CID:5449125

PubChem ID:9606760

Update Time:2025-05-26

ethyl 2-{(dimethylamino)methylideneamino}-5-formylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-[[(dimethylamino)methylene]amino]-5-formyl-3-thiophenecarboxylate
- ethyl 2-{(dimethylamino)methylideneamino}-5-formylthiophene-3-carboxylate
- Inchi： 1S/C11H14N2O3S/c1-4-16-11(15)9-5-8(6-14)17-10(9)12-7-13(2)3/h5-7H,4H2,1-3H3
- InChI Key： PDMIEUZTSIXIQK-UHFFFAOYSA-N
- SMILES： C1(N=CN(C)C)SC(C=O)=CC=1C(OCC)=O

Computed Properties

Exact Mass: 254.07251349g/mol
Monoisotopic Mass: 254.07251349g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 87.2Å²

Experimental Properties

Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 405.8±55.0 °C(Predicted)
pka: 5.71±0.50(Predicted)

ethyl 2-{(dimethylamino)methylideneamino}-5-formylthiophene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1191773-0.05g	ethyl 2-{[(dimethylamino)methylidene]amino}-5-formylthiophene-3-carboxylate	380353-82-2	90%	0.05g	$212.0	2023-07-10
Enamine	EN300-1191773-50mg	ethyl 2-{[(dimethylamino)methylidene]amino}-5-formylthiophene-3-carboxylate	380353-82-2	90.0%	50mg	$212.0	2023-10-03